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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for Lauric
acid-d2 (dodecanoic-2,2-d2 acid), a deuterated form of lauric acid. Given that specific
toxicological and safety data for isotopically labeled compounds are often limited, this guide
incorporates data from the unlabeled lauric acid where necessary, a standard practice based
on the assumption of similar or identical properties.[1] This document is intended to serve as an
essential resource for safe handling, storage, and use in a laboratory setting.

Section 1: Chemical Identification and Properties

Lauric acid-d2 is a stable, isotopically labeled saturated fatty acid. It is primarily used as an
internal standard for the quantification of lauric acid in various biological samples by mass
spectrometry.[2][3]
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Identifier

Value

Chemical Name

dodecanoic-2,2-d2 acid[3]

Synonyms

Lauric Acid-d2, C12:0-d2, Dodecanoic Acid-d2,
FA 12:0-d2[3]

CAS Number

64118-39-4[3]

Chemical Formula

C12H22D202[3]

Molecular Weight

202.33 g/mol [4]

Physical and Chemical Properties

Value

Appearance White, powdery solid[5][6]

Odor Faint odor of bay oil or soap[5][6]

Melting Point 44°C (111.2°F) (for lauric acid)[5][7]

Boiling Point 298°C (568.4°F) (for lauric acid)[5]
Insoluble in water.[7] Soluble in organic solvents

Solubility such as Dimethylformamide (DMF), Dimethyl
sulfoxide (DMSO), and Ethanol.[3]

Purity >99% deuterated forms (d1-d2)[3]

Section 2: Hazard Identification and Toxicology

Lauric acid-d2 is classified as causing skin irritation and serious eye irritation. While
comprehensive toxicological data for the deuterated form is not available, the data for
unlabeled lauric acid provides a basis for risk assessment.
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Toxicity Data (for Lauric Acid) Value

Acute Oral Toxicity (LD50) > 5000 mg/kg (Rat)[1][8]

Acute Dermal Toxicity (LD50) > 2000 mg/kg (Rabbit)[9]

Acute Inhalation Toxicity (LC50) > 0.162 mg/l/4h (Rat)[9]

Skin Corrosion/Irritation Non-irritating to skin (Rabbit)[1]
Serious Eye Damage/Irritation Causes serious eye damage[1][9][10]

Health Hazard Information:

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[1]

Skin Contact: Causes skin irritation. May be harmful if absorbed through the skin.[1]

Eye Contact: Causes serious eye irritation and potential for serious eye damage.[1]

Ingestion: Harmful if swallowed.[1]

Section 3: Experimental Protocols

Detailed experimental protocols for toxicological and safety testing are typically standardized
and follow guidelines from organizations such as the Organisation for Economic Co-operation
and Development (OECD). For instance, the acute oral toxicity (LD50) data for lauric acid was
obtained following OECD Test Guideline 401.[1][8] Skin and eye irritation studies often adhere
to OECD Guidelines 404 and 405, respectively.[8] Researchers handling this compound should
refer to these established protocols for designing and executing safety-related experiments.

Section 4: Safe Handling and Storage
Proper handling and storage of Lauric acid-d2 are crucial to ensure laboratory safety.
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side shields or goggles.[1]

» Skin Protection: Wear protective gloves and a lab coat.[1]
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o Respiratory Protection: Use a NIOSH-approved respirator if dust is generated.[7]

Handling Procedures:

Avoid contact with skin and eyes.[1]

Avoid formation of dust and aerosols.[1]

Provide appropriate exhaust ventilation where dust is formed.[1]

Wash hands thoroughly after handling.

Storage Conditions:

o Store at room temperature away from light and moisture.[1]

» Keep container tightly closed in a dry and well-ventilated place.

Section 5: Emergency Procedures and First Aid
In the event of exposure or spillage, the following procedures should be followed.
First-Aid Measures:

» After Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.
Consult a physician.

o After Skin Contact: Wash off with soap and plenty of water. Consult a physician.[1]

o After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[1]

o After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[1]

Spill Response:

» Use personal protective equipment.
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¢ Avoid dust formation.

e Sweep up and shovel. Keep in suitable, closed containers for disposal.[1]

¢ Do not let the product enter drains.

Section 6: Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Lauric acid-d2,

from receiving the material to its final disposal.

Caption: Logical workflow for the safe handling of Lauric acid-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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